N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide

• IUPAC Name: N-[3-(4-fluorophenyl)phenyl]-1-(oxane-4-carbonyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C23H25FN2O3/c24-19-8-6-16(7-9-19)18-3-1-4-20(15-18)25-22(27)21-5-2-12-26(21)23(28)17-10-13-29-14-11-17/h1,3-4,6-9,15,17,21H,2,5,10-14H2,(H,25,27)
• InChI Key: FVSJDNVJEUCQLY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CCOCC2)C(=O)NC3=CC=CC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C23H25FN2O3
• Molecular Weight: 396.5 g/mol

Description

N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide, also known as FBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FBP is a prolyl oligopeptidase inhibitor, which means it can regulate the activity of enzymes that break down peptides in the body.

Mechanism of Action

N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide works by inhibiting the activity of prolyl oligopeptidase, an enzyme that breaks down peptides in the body. By inhibiting this enzyme, this compound can increase the levels of certain peptides in the body, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of neuropeptides in the brain, which can have a positive effect on cognitive function. It has also been shown to have anti-inflammatory effects and can reduce the levels of cytokines in the body, which can be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide is its ability to selectively inhibit prolyl oligopeptidase, which makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide. One area of research is the development of new analogs of this compound that have improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases. Finally, there is a need for further research into the mechanism of action of this compound and its effects on the body.

Scientific Research Applications

N-(4'-fluoro-3-biphenylyl)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)prolinamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to have a significant effect on the regulation of enzymes that break down peptides in the body, which makes it a promising candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.